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Compound of Interest

Compound Name: N-Ethyl-N-isopropylaniline

Cat. No.: B1598960

An In-depth Technical Guide to N-Ethyl-N-isopropylaniline

Introduction

N-Ethyl-N-isopropylaniline is an organic chemical compound that serves as an important
intermediate in various chemical syntheses. This technical guide provides a comprehensive
overview of its chemical properties, structure, and relevant experimental protocols, tailored for
researchers, scientists, and professionals in drug development and chemical manufacturing.

Chemical Properties and Structure

The fundamental chemical and physical properties of N-Ethyl-N-isopropylaniline are
summarized in the table below, providing a quick reference for laboratory and research
applications.

Physical and Chemical Properties
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Property Value

Molecular Formula C11H17N[1][2][3]

Molecular Weight 163.26 g/mol [2][3][4]

IUPAC Name N-ethyl-N-propan-2-ylaniline[2][4]
CAS Number 54813-77-3[1][2][4]

Boiling Point 223-225 °C[1][4]

Density 0.926 g/mL at 25 °C[1][5]

Flash Point 194 °F (90 °C)[1][4]

Refractive Index

n20/D 1.534[1]

SMILES

CCN(C(C)C)clcceecl[5]

InChlKey

LHGCJZLKSBOOTD-UHFFFAOYSA-N[2][4]

Chemical Structure

The molecular structure of N-Ethyl-N-isopropylaniline consists of an aniline core substituted

at the nitrogen atom with both an ethyl and an isopropyl group.

Molecular structure of N-Ethyl-N-isopropylaniline.

Experimental Protocols

Synthesis of N-Ethyl-N-isopropylaniline

A documented method for the synthesis of N-Ethyl-N-isopropylaniline involves the reaction of

N-isopropylaniline with monobromoethane.[6]

Materials:

e N-isopropylaniline (0.1 mol, 12.5 g)

e Monobromoethane (0.11 mol, 12 g)
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Sodium hydroxide solution

50 mL flask

100 mL beaker

Stirring apparatus
Procedure:

e Combine 12.5 g (0.1 mol) of N-isopropylaniline and 12 g (0.11 mol) of monobromoethane in
a 50 mL flask.

e Maintain the reaction temperature at approximately 25 °C and react for 5 hours.
 Increase the temperature to about 30 °C and incubate for an additional 5 hours.
o Further increase the temperature to about 35 °C and maintain for 5 hours.

» Transfer the resulting solution to a 100 mL beaker and stir overnight.

e Add sodium hydroxide solution to the beaker and stir thoroughly to separate the organic
phase.

« |solate the organic phase, which contains N-Ethyl-N-isopropylaniline.

Purify the product via vacuum rectification.

The following diagram illustrates the general workflow for this synthesis.
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(25°C -> 30°C -> 35°C)

:
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:

Add NaOH and
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:
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N-Ethyl-N-isopropylaniline

Click to download full resolution via product page

General workflow for the synthesis of N-Ethyl-N-isopropylaniline.

Analytical Methods

Gas chromatography-mass spectrometry (GC-MS) is a suitable technique for the analysis of N-
Ethyl-N-isopropylaniline.[2] Spectral data from GC-MS can be used for identification and
purity assessment.
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Safety and Hazards

N-Ethyl-N-isopropylaniline is classified as a hazardous chemical. According to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS), it causes skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[2] Appropriate
personal protective equipment, including gloves, safety glasses, and respiratory protection,
should be used when handling this compound.[7] Work should be conducted in a well-
ventilated area.

Conclusion

This document provides essential technical information on N-Ethyl-N-isopropylaniline for
professionals in the chemical and pharmaceutical sciences. The summarized chemical
properties, detailed structural representation, and outlined experimental protocols offer a solid
foundation for its application in research and development. Adherence to safety guidelines is
crucial when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-Ethyl-N-isopropylaniline chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1598960#n-ethyl-n-isopropylaniline-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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